Cas no 1261446-01-8 (2,5-Bis(perfluorophenyl)isonicotinonitrile)

• Product Name: 2,5-Bis(perfluorophenyl)isonicotinonitrile
• CAS No: 1261446-01-8
• MF: C₁₈H₂F₁₀N₂
• MW: 436.20591878891
• CID: 4912074
• Update Time: 2025-11-01

2,5-Bis(perfluorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(perfluorophenyl)isonicotinonitrile

• Inchi： 1S/C18H2F10N2/c19-9-7(10(20)14(24)17(27)13(9)23)5-3-30-6(1-4(5)2-29)8-11(21)15(25)18(28)16(26)12(8)22/h1,3H
• InChI Key： PFBACLHBRSZCKR-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1=CN=C(C=C1C#N)C1C(=C(C(=C(C=1F)F)F)F)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 628
• XLogP3: 4.9
• Topological Polar Surface Area: 36.7

Additional information on 2,5-Bis(perfluorophenyl)isonicotinonitrile

2,5-Bis(perfluorophenyl)isonicotinonitrile (CAS No. 1261446-01-8): An Overview of a Promising Compound in Medicinal Chemistry

2,5-Bis(perfluorophenyl)isonicotinonitrile (CAS No. 1261446-01-8) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its distinctive chemical structure and potential applications. This compound features two perfluorophenyl groups attached to a pyridine ring, which imparts it with remarkable stability and reactivity. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of 2,5-Bis(perfluorophenyl)isonicotinonitrile is C₁₈H₆F₁₀N₂, and its molecular weight is 454.23 g/mol. The presence of the perfluorophenyl groups significantly enhances the compound's hydrophobicity and lipophilicity, making it an attractive candidate for various pharmaceutical applications. These properties are particularly valuable in the design of drugs that need to cross biological membranes efficiently.

The synthesis of 2,5-Bis(perfluorophenyl)isonicotinonitrile typically involves several steps. One common approach is the reaction of 2,5-dicyanopyridine with perfluorobenzene derivatives under suitable conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Recent advancements in synthetic chemistry have also explored alternative routes to improve the efficiency and sustainability of the synthesis process.

In terms of its chemical properties, 2,5-Bis(perfluorophenyl)isonicotinonitrile exhibits excellent thermal stability and resistance to degradation under various conditions. This stability is crucial for its use in pharmaceutical formulations, where maintaining the integrity of the active ingredient is essential. Additionally, the compound's solubility characteristics can be fine-tuned by modifying its functional groups, allowing for tailored applications in different solvents.

The biological activity of 2,5-Bis(perfluorophenyl)isonicotinonitrile has been a subject of extensive research. Studies have shown that this compound possesses potent anti-inflammatory and anti-cancer properties. For instance, it has been found to inhibit the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases such as arthritis. Moreover, preliminary studies have demonstrated its ability to induce apoptosis in cancer cells, suggesting its potential as an anticancer agent.

In the realm of drug discovery, 2,5-Bis(perfluorophenyl)isonicotinonitrile has been investigated as a lead compound for developing new therapeutic agents. Its unique structure allows for the introduction of various functional groups to enhance its pharmacological properties. For example, researchers have explored the addition of hydrophilic moieties to improve its solubility and bioavailability. These modifications have led to the development of several promising drug candidates that are currently undergoing preclinical evaluation.

The environmental impact of 2,5-Bis(perfluorophenyl)isonicotinonitrile is another important consideration. While perfluorinated compounds have raised concerns due to their persistence in the environment, recent studies have focused on developing more sustainable synthesis methods that minimize environmental footprint. These efforts include using greener solvents and catalysts, as well as optimizing reaction conditions to reduce waste generation.

In conclusion, 2,5-Bis(perfluorophenyl)isonicotinonitrile (CAS No. 1261446-01-8) is a fascinating compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its biological activity and environmental impact, paving the way for its future use in therapeutic settings.